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Abstract
For research organizations at the forefront of drug development and genomics, efficient and

accurate data management is paramount. The Collaborative OPen Omics (COPO) platform

provides a robust solution for brokering life science data, particularly genomics data, to public

repositories. Integrating COPO with an existing Laboratory Information Management System

(LIMS) can significantly streamline data submission workflows, reduce manual data entry

errors, and enhance data traceability from the lab bench to public archives. This application

note provides a detailed protocol for integrating COPO with a LIMS, enabling automated data

exchange and improving overall data management efficiency.

Introduction
In the life sciences, and particularly in drug development, the volume and complexity of data

generated necessitate sophisticated data management strategies. A Laboratory Information

Management System (LIMS) is central to managing sample information, experimental
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workflows, and results. Concurrently, platforms like COPO are essential for standardizing and

submitting data to public repositories, a critical step for data sharing and reproducibility.[1][2]

A direct integration between a LIMS and COPO bridges the gap between internal laboratory

data management and public data deposition.[1] This connection automates the transfer of

sample metadata and associated experimental details, ensuring data consistency and reducing

the administrative burden on researchers. The COPO platform exposes a RESTful API that

allows for programmatic access to its functionalities, making it amenable to integration with

other software systems.[3][4] This document outlines a general protocol for leveraging the

COPO API to establish a robust integration with a typical LIMS environment.

Prerequisites
Before initiating the integration process, ensure the following prerequisites are met:

COPO Account: An active user account on the COPO platform.

API Access: Familiarity with RESTful APIs and the COPO API documentation.[3][4]

LIMS with API Capabilities: A LIMS that can make outbound HTTP requests to a REST API

and process JSON responses. Most modern LIMS platforms support this functionality.

Programming/Scripting Knowledge: Proficiency in a programming or scripting language such

as Python to orchestrate the API calls between the LIMS and COPO.

Network Configuration: The LIMS server or the environment hosting the integration script

must have network access to the COPO API endpoints.

Protocol: LIMS and COPO Integration
This protocol describes a unidirectional data flow from COPO to a LIMS, a common use case

where the LIMS pulls information for downstream sample tracking and analysis.[1]

Part 1: Initial Setup and API Authentication
Generate API Key: If required by the COPO API, generate an API key from your COPO

account settings. This key will be used to authenticate your API requests.
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Develop an Integration Script: Create a script in a language of your choice (Python is

recommended) that will act as the middleware between your LIMS and the COPO API. This

script will handle API requests, data parsing, and data mapping.

Configure LIMS: Within your LIMS, configure a mechanism to trigger this integration script.

This could be a scheduled job, a button in the user interface, or an event-driven trigger (e.g.,

when a new sample is registered).

Part 2: Fetching Data from COPO
Identify Relevant COPO Endpoints: Based on your needs, identify the COPO API endpoints

you need to query. Common endpoints include those for retrieving manifests, samples, and

profiles.[3][4]

Implement API Calls in Your Script: In your integration script, implement functions to make

GET requests to the identified COPO API endpoints. For example, to fetch sample records

by a specific manifest ID, you would use an endpoint like: https://copo-

project.org/api/manifest/{manifest_id}.[3]

Handle API Responses: The COPO API will return data in JSON format. Your script should

be able to parse these JSON responses to extract the required information.

Part 3: Data Mapping and LIMS Update
Define Data Mapping: Create a clear mapping between the fields in the COPO API response

and the corresponding fields in your LIMS database. For instance, a COPO sample_id might

map to a Sample_Identifier field in your LIMS.

Transform Data: If necessary, transform the data retrieved from COPO to match the format

required by your LIMS (e.g., date formats, controlled vocabularies).

Update LIMS Records: Use your LIMS's API or other database interaction methods to update

or create records with the data fetched from COPO. Ensure you have robust error handling

to manage cases where a LIMS update might fail.
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Experimental Workflow: Automated Sample
Metadata Synchronization
The following diagram illustrates the logical workflow for synchronizing sample metadata from

COPO to a LIMS.
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Caption: Data flow for synchronizing sample metadata from COPO to a LIMS.

Quantitative Data Summary
The primary benefits of integrating COPO with a LIMS are qualitative improvements in data

accuracy and workflow efficiency. However, we can estimate the quantitative impact with the

following hypothetical data based on a lab processing 100 samples per week.
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Metric
Manual Workflow
(per week)

Integrated
Workflow (per
week)

Estimated
Improvement

Time Spent on Data

Entry
4 hours 0.5 hours 87.5% reduction

Data Inconsistencies 5-10 errors 0-1 errors 80-100% reduction

Data Traceability Manual lookup Instantaneous
Significant

improvement

Time to Public

Submission
2-3 days 0.5-1 day 66-75% reduction

Conclusion
Integrating COPO with existing laboratory data management systems presents a significant

opportunity to enhance research data workflows. By leveraging the COPO API, research

organizations can automate the synchronization of critical metadata, thereby improving data

quality, reducing manual effort, and accelerating the timeline for public data submission. This

application note provides a foundational protocol that can be adapted to various LIMS

environments, ultimately fostering a more efficient and interconnected research data

ecosystem.
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To cite this document: BenchChem. [Application Note: Integrating COPO with Laboratory
Information Management Systems (LIMS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623416/docs#application-note-integrating-copo-
with-laboratory-information-management-systems-lims]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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